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Compound of Interest

Compound Name:
2-(Trifluoromethyl)quinoline-4-

carbaldehyde

Cat. No.: B1310642 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties,

synthesis, and characterization of 2-(trifluoromethyl)quinoline-4-carbaldehyde. The

information is intended to support research and development efforts in medicinal chemistry and

materials science, where quinoline derivatives are of significant interest.

Core Physicochemical Properties
2-(Trifluoromethyl)quinoline-4-carbaldehyde is a heterocyclic compound featuring a

quinoline core substituted with a trifluoromethyl group at the 2-position and a carbaldehyde

(formyl) group at the 4-position. The trifluoromethyl group is a key structural motif in medicinal

chemistry, known for enhancing metabolic stability and lipophilicity.[1]

All quantitative data for the compound are summarized in the table below for easy reference

and comparison.
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Property Value Source(s)

CAS Number 78946-17-5 [2][3]

Molecular Formula C₁₁H₆F₃NO [2][3]

Molecular Weight 225.17 g/mol [2]

Predicted Boiling Point 288.6 ± 35.0 °C [4]

Predicted Density 1.390 ± 0.06 g/cm³ [4]

Predicted pKa -1.82 ± 0.50 [4]

Storage Conditions
Inert atmosphere (Nitrogen or

Argon), 2-8°C
[4][5]

Synthesis and Reactivity
The synthesis of 2-(trifluoromethyl)quinoline derivatives often involves multi-step procedures. A

common approach is the cyclization of anilines with trifluoroacetoacetate.[6] The presence of

the aldehyde group at the 4-position makes 2-(trifluoromethyl)quinoline-4-carbaldehyde a

versatile intermediate for further chemical modifications.[7] It can undergo reactions typical of

aldehydes, such as oxidation to a carboxylic acid, reduction to an alcohol, and condensation

reactions with amines to form imines (Schiff bases).[7][8]
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Generalized Synthesis Workflow

Starting Materials

Reaction Steps

Final Product

Substituted Aniline

Cyclization
(e.g., via PPA)

Ethyl Trifluoroacetoacetate

Halogenation
(e.g., POBr₃)

Forms quinolone
intermediate

Functional Group
Transformation

Introduces reactive site
(e.g., 4-bromo)

2-(Trifluoromethyl)quinoline-
4-carbaldehyde

Forms aldehyde
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Spectroscopic Characterization Workflow

Sample Preparation

Analytical Techniques

Data Interpretation & Validation

Final Confirmation

Synthesized & Purified
Compound

NMR Spectroscopy
(¹H, ¹³C, ¹⁹F)

IR Spectroscopy
Mass Spectrometry

(HRMS)

Structural Elucidation

Identifies connectivity
and chemical environment

Functional Group ID

Identifies C=O, C-F
functional groups

Molecular Weight
Confirmation

Confirms formula
and mass

Confirmed Structure of
2-(Trifluoromethyl)quinoline-

4-carbaldehyde

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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